Paper-based sensors exploiting the advantages of paper can replace traditional substrate materials for building sensors which are simple to manufacture, inexpensive, easy-to-operate, portable and disposable. From clinical diagnostics and agriculture to wearable devices and environmental and food science, paper-based sensors have enormous potential for applications, especially in resource-constrained settings. In this review, we summarize and discuss the latest research concerning paper-based sensors for applications in diagnostics, food, environment, agriculture and wearable sensing. We analyze the current challenges, offer potential solutions and highlight the opportunities.

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Graphene has received intensive research interest due to its remarkable charge mobility, and the efforts in the use of graphene-based field effect transistors (GFETs) for the sensing of biological biomarkers is on the rise. Because of the high non-specific protein adsorption on graphene, well-defined surface modification strategies have to be implemented to benefit from the excellent electronic transfer characteristics of GFET devices for specific detection of biomarkers. Surprisingly, while pyrene-based ligands are the most widely used graphene surface anchors for sensing-related applications, no systematic investigation on the reaction conditions employed and the influence of pyrene functionalities has been reported so far. As this is one of the essential steps for efficient receptor integration and sensitive sensing, by using GFET-based analysis of cardiac troponin I (cTnI) as the model compound we will show that an optimized pyrene–maleimide ligand incubation time on graphene of 2 h gives the best sensing performance. This study not only will be a guideline for researchers interested in GFET biosensors but also will hopefully allow industrial GFET development in a faster path.

Point of care tests for measuring the concentration of small molecules such as oestradiol are both highly desirable for healthcare and challenging to design. Field effect transistors functionalised with DNA aptamers, FET aptasensors, are a promising candidate for such tests, however, the performance of FET aptasensors does not consistently keep pace with the performance of particular aptamers in isolation. To better understand the cause of this discrepancy, we compare the performance of two oestradiol aptamers in carbon nanotube network FET aptasensors, and further characterise these aptamers using circular dichroism spectroscopy. We show that both aptamers work effectively as sensors at a much higher analyte concentration, 10−6 M, than would be predicted by published Kd values, approximately 10−8 M. We show qualitatively different behaviour between otherwise identical sensors based on the aptamer they are functionalised with, at analyte concentrations well below the limit of detection. Our results suggest that the discrepancy between predicted and realised performance of carbon nanotube network FET aptasensors has two contributing factors: the difference between the ionic environment used for sensing and the environment the aptamers have been characterised in, and the use of SELEX methods that produce aptamers with minimal structure shift on binding. To optimise the sensing response from FET aptasensors, aptamers should be selected for large structure shifts upon binding, and so that they exhibit strong binding in the ionic environment that will be used for sensing.

An alkyne-functionalized Zn(II)-based luminescent metal–organic framework (MOF) 1 has been synthesized and structurally characterized. MOF 1 functions as an ultrasensitive and ultrafast chemosensor for the ‘turn-off’ detection of Cu+ and Pd2+ ions in an aqueous medium. MOF 1 exhibits not only an extremely low detection limit of 53 and 71 nM for Cu+ and Pd2+ ions, respectively, but also an ultrafast response time of ca. 10 s. The emission quenching in 1 is attributed to FRET due to the interaction of alkyne–π bonds with the d-orbitals of soft Cu+ and Pd2+ ions. Such a π–d interaction was confirmed by the solid-state NMR and FTIR spectral studies, XPS studies, zeta potential measurements and EDX analyses. To further validate the role of the alkyne group in controlling the said interaction in MOF 1, its structural analogue MOF 2 but carrying a saturated alkyl group was synthesized and structurally characterized. MOF 2 failed to recognize both Cu+ and Pd2+ ions, thus confirming a critical role of the alkyne group in participating in the interaction with the Cu+ or Pd2+ ions via the propargyl group of MOF 1 which resulted in fluorescence quenching via a dynamic quenching pathway. MOF 1 selectively detects both Cu+ and Pd2+ ions in different water samples as well as in the presence of other interfering metal ions, while MOF-based paper strips are used for real-life monitoring.

As abnormal levels of hypochlorous acid (HClO) and cysteine (Cys) are associated with some diseases, it is of great importance to detect them accurately. In this work, new carbon dots (N-CDs) for respectively ratiometrically determining HClO and Cys via a “turn-on” mode were prepared. A good linear relationship was obtained between the F548/F640 values and the concentration of HClO in the range of 90–800 μM, with a limit of detection (LOD) of 2.17 μM. By plotting the F640/F548 values against the Cys concentration, a good linear relationship was obtained in the range of 170–900 μM, with a calculated LOD of 6.63 μM. Furthermore, the response mechanisms of the N-CDs towards HClO and Cys were studied systematically. Compared with reported fluorescent probes that can respectively or sequentially detect two types of small molecules, this “turn-on” luminescence nanosensor has low background interference, so it holds great potential for use in the diagnosis of HClO and Cys correlated diseases.

Liquefied petroleum gas (LPG), although extremely important in terms of both domestic and industrial contexts, can be potentially hazardous due to accidental leakage caused by process failure or human error. Designing sensors for the efficient detection of LPG is thus extremely crucial. In this paper, we have demonstrated the LPG sensing properties of a reduced graphene oxide (r-GO)–TiO2 based composite material. TiO2 was synthesized via a simple co-precipitation method and the compositing process with r-GO was carried out in situ. The samples were characterized by X-ray diffraction (XRD), Raman spectroscopy, scanning electron microscopy (SEM), transmission electron microscopy (TEM), X-ray photoelectron spectroscopy (XPS), etc. As an LPG sensor, the composite showed excellent response with its resistance changing almost 10 times under exposure to 2.5 vol% LPG. A fast response time of 23 s and recovery time of 20 s were observed. The sensor also showed excellent stability and selectivity. The entire sensing response was evaluated at room temperature, suggesting the commercial viability of the TiO2–rGO LPG sensor.

Tin oxide nanoflowers (SnO2NFs) are used as both an electrochemiluminescent (ECL) signal generator and a carrier of nanomaterials due to the advantages of excellent electrical conductivity, large specific surface area, and good optical properties. AuNPs/PEI-SnO2NFs provide a larger binding site for the immobilization of secondary antibodies (CA12-5-Ab2). The synthesized Ag@ZnONS composite with a large specific surface area and good biocompatibility was applied to immobilize more primary antibodies (CA12-5-Ab1), which further enhanced the ECL signal and obviously improved the sensitivity and selectivity of the immunosensor. A novel signal amplification ECL immunosensor for detecting carbohydrate antigen 12-5 (CA12-5) was fabricated with AuNPs/PEI-SnO2NFs as a signal probe and Ag@ZnONSs as the sensing matrix. The ECL intensity was linearly related to the logarithm of the CA12-5 concentration in the range from 1 × 10−5 to 50 ng mL−1 under optimized conditions. The limit of detection was 2.6 fg mL−1 (S/N = 3). The assay had good operational stability, specificity, and high sensitivity. The study was applied to analyze the CA12-5 level in human serum with satisfactory results, which could be applied in clinical immunoassays.

In situ real-time monitoring of pollution sources is one of the most effective means to control and prevent toxic ions from harming the environment and human health. To this end, it is critical to develop rapid, cost-effective, and user-friendly methods for ion detection. Nanozymes, like natural enzymes, can efficiently catalyze substrate reactions with the advantages of simple synthesis, low cost, long storage time, and excellent environmental stability. Importantly, certain ions can regulate the properties of nanozymes or affect their catalytic systems. Therefore, nanozymes have found increasing use in ion sensing. To highlight the latest advances made in this interesting area, here we focused on summarizing the progress in nanozyme-based ion assays developed mainly in the past three years. Emphatically, current trends and future challenges as well as potential solutions were discussed in detail. Our review will provide some guides to rationally design and develop nanozymes for biochemical sensing, especially for toxic ion detection and control. Also, it is expected to attract more interest in this promising field.

A novel and quick (sub-minute) method for synthesizing gold nanoparticles (AuNPs) onto electrochemical paper-based devices (ePADs) using a CO2 laser is presented. An ePAD, fabricated by laser-scribing carbonization of kraft paper, is modified by the in situ synthesis of AuNPs onto a working electrode, driven by the CO2 laser reduction of a precursor solution (HAuCl4). Cyclic voltammograms recorded in H2SO4 and energy dispersive spectroscopy confirm the presence of Au structures embedded in the carbonized paper matrix. A gold modified electrode (LSAu-ePAD) shows an improved electrochemical response towards the ferri/ferrocyanide redox probe, with decreased peak potential separation, a 13-fold increase in peak current, and reduced charge transfer resistance (0.11 kΩ vs. 6.30 kΩ) compared to unmodified electrodes. Scanning electrochemical microscopy reveals an increase in the electrode's electron transfer rate by the Au modification, reflected in the voltammetric profile in bulk measurements. LSAu-ePAD repeatability and reproducibility are 0.4% (n = 10) and 9.7% (n = 5), with a shelf life of up to 30 days. Additionally, a novel field-deployable batch-injection analysis paper-based cell (BIA-ePAD) coupled to the LSAu-ePAD platform is designed for amperometric analyses. The BIA-ePAD is used for hypochlorite (NaClO) detection, reaching low limits of detection (6.70 μmol L−1) and quantification (22.1 μmol L−1) and linear response from 20 to 750 μmol L−1. The variability of the amperometric signals between measurements and between devices is 4.7% (n = 12) and 5.3% (n = 6), respectively, with a sampling frequency estimated as 127 h−1, which is remarkable considering the device's simple and quick fabrication. Analyses of real swimming pool and tap water samples spiked with NaClO showed good recovery values (93 ± 6%). Overall, the developed approach is promising for fast modification of ePADs with AuNPs (and possibly other metals), and coupling them with paper-based BIA cells allows for simple, inexpensive, and high-performance analyses in a fully-integrated portable platform.